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Compound of Interest

Compound Name: 2-Chloro-3-methylpentane

Cat. No.: B3422118 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Chloro-3-methylpentane

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 2-Chloro-
3-methylpentane (C₆H₁₃Cl), an alkyl halide. The information presented herein is intended for

use in research, drug development, and other scientific applications where a thorough

understanding of this compound's physical characteristics is essential. This guide summarizes

key quantitative data, outlines relevant experimental protocols for their determination, and

provides a logical framework for understanding the interplay of molecular structure and physical

properties.

Core Physical and Chemical Properties
2-Chloro-3-methylpentane is a halogenated derivative of 3-methylpentane. Its physical

properties are primarily dictated by its molecular structure, including the presence of a chlorine

atom, which introduces polarity and increases the molecular mass compared to its parent

alkane.

Quantitative Data Summary
The physical properties of 2-Chloro-3-methylpentane are summarized in the table below. It is

important to note that experimental data for this specific isomer can be limited, and some

values are estimated or derived from data on related isomers.
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Property Value Source(s)

Molecular Formula C₆H₁₃Cl [1][2]

Molecular Weight 120.62 g/mol [1][2][3]

Boiling Point 117.7 °C at 760 mmHg [2]

Melting Point -35.1 °C (estimate) [2]

Density 0.863 g/cm³ [2]

Refractive Index 1.4107 [2]

Vapor Pressure 23.6 mmHg at 25 °C [2]

Flash Point 20.8 °C [2]

Solubility
Insoluble in water; soluble in

organic solvents
[4][5]

CAS Number 24319-09-3 [1][6]

Factors Influencing Physical Properties
The physical properties of haloalkanes like 2-Chloro-3-methylpentane are influenced by

several key molecular factors. The presence of the halogen atom, the overall molecular weight,

and the branching of the carbon chain all play significant roles.[4][5] Generally, haloalkanes

exhibit higher boiling points than alkanes of similar carbon skeletons due to increased

molecular mass and the introduction of dipole-dipole interactions alongside van der Waals

forces.[4][5][7] For isomeric haloalkanes, increased branching leads to a more compact,

spherical shape, which reduces the surface area for intermolecular contact and thus lowers the

boiling point.[4][5][8] Density tends to increase with the atomic mass of the halogen and the

number of halogen atoms present.[4][5][9]
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Caption: Logical flow of molecular factors affecting haloalkane properties.

Experimental Protocols
The accurate determination of physical properties is fundamental to chemical characterization.

The following sections detail standard methodologies for measuring the key properties of liquid

haloalkanes.

Boiling Point Determination (Capillary Method)
This method is suitable for small sample volumes and provides an accurate boiling point

measurement.[10]
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Protocol:

Preparation: Seal one end of a capillary tube by heating it in a flame.

Assembly: Place a small amount (a few milliliters) of 2-Chloro-3-methylpentane into a

fusion tube. Invert the sealed capillary tube and place it into the fusion tube with the open

end submerged in the liquid.

Apparatus: Attach the fusion tube to a thermometer, ensuring the sample is level with the

thermometer bulb. Place the assembly in a heating apparatus, such as a Thiele tube or an

aluminum block, filled with a suitable heating oil.[11][12]

Heating: Heat the apparatus gently. As the temperature rises, air trapped in the capillary tube

will slowly exit.

Observation: Upon reaching the boiling point, a rapid and continuous stream of bubbles will

emerge from the capillary tube's open end.

Measurement: Stop heating and allow the apparatus to cool slowly. The boiling point is the

temperature at which the stream of bubbles ceases and the liquid just begins to enter the

capillary tube.[10] Record the atmospheric pressure at the time of measurement.

Density Determination
The density of a liquid can be determined by accurately measuring its mass and volume. A

pycnometer (specific gravity bottle) is commonly used for this purpose.

Protocol:

Preparation: Thoroughly clean and dry a pycnometer of a known volume.

Mass of Empty Pycnometer: Weigh the empty, dry pycnometer accurately using an analytical

balance.

Mass of Pycnometer with Water: Fill the pycnometer with deionized water, ensuring no air

bubbles are present. Thermostat the pycnometer to a specific temperature (e.g., 20 °C or 25

°C) and weigh it.
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Mass of Pycnometer with Sample: Empty and dry the pycnometer again. Fill it with 2-
Chloro-3-methylpentane, thermostat to the same temperature, and weigh it.

Calculation:

Calculate the mass of the water and the mass of the sample.

Determine the exact volume of the pycnometer using the known density of water at the

measurement temperature.

Calculate the density of the sample by dividing its mass by the determined volume of the

pycnometer.

Refractive Index Measurement
The refractive index is a characteristic property of a liquid that is measured using a

refractometer, most commonly an Abbé refractometer.[13][14]

Protocol:

Calibration: Calibrate the Abbé refractometer using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: Open the prism assembly of the refractometer. Place a few drops of 2-
Chloro-3-methylpentane onto the surface of the lower prism and securely close the prisms.

[14]

Measurement: While looking through the eyepiece, adjust the light source and mirror to

achieve optimal illumination. Rotate the coarse and fine adjustment knobs until the light and

dark fields converge into a sharp, single line.

Dispersion Correction: If a colored band is visible at the borderline, adjust the compensator

dial to eliminate the color and sharpen the line.

Reading: Align the borderline precisely with the crosshairs in the eyepiece. Read the

refractive index value directly from the instrument's scale.[14] Record the temperature at

which the measurement is taken, as refractive index is temperature-dependent.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3422118?utm_src=pdf-body
https://www.benchchem.com/product/b3422118?utm_src=pdf-body
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/4_refractive_index.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.benchchem.com/product/b3422118?utm_src=pdf-body
https://www.benchchem.com/product/b3422118?utm_src=pdf-body
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/4_refractive_index.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Physical Property Determination
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Caption: General workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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